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An essential practice for ensuring the accuracy and comparability of radionuclide
measurements across different laboratories is the participation in interlaboratory comparisons
(ILCs) or proficiency tests (PTs).[1][2][3][4][5][6][7] These exercises are crucial for laboratories
to demonstrate their technical competence, validate their measurement procedures, and
maintain their accreditation, for instance, under ISO/IEC 17025.[4][5][7] This guide provides an
overview of the key aspects of an interlaboratory comparison for the measurement of
Europium-154 (*>*Eu), a radionuclide of interest in various fields, including environmental
monitoring and nuclear facility decommissioning.[8]

Data Presentation

The results of an interlaboratory comparison are typically summarized in a table that allows for
a clear and objective assessment of each participant's performance. The table below is a
representative example of how data from a >*Eu measurement comparison might be
presented. The values are hypothetical and for illustrative purposes.

Table 1: Hypothetical Results of an Interlaboratory Comparison for 134Eu Activity Concentration
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Reported Standard
Laboratory o . Reference Performanc
Activity Uncertainty En Score
ID Value (Bqgl/g) e
(Balg) (Balg)
Lab-01 125.8 2.5 1245+1.2 0.48 Satisfactory
Lab-02 128.2 3.1 1245+1.2 1.11 Questionable
Lab-03 123.9 2.1 1245+1.2 -0.26 Satisfactory
Unsatisfactor
Lab-04 119.5 2.8 1245+1.2 -1.65
y
Lab-05 124.7 19 1245+1.2 0.09 Satisfactory

Note: The En score is a common performance indicator in proficiency testing, which evaluates
the difference between the participant's result and the reference value, considering the
uncertainties of both.

Experimental Protocols

The accurate measurement of 1>4Eu activity concentration relies on well-established and
validated experimental protocols. The following outlines a typical methodology used in such
comparisons.

Sample Preparation

e Matrix: The comparison sample could be in various matrices, such as a solution, a solid
matrix like soil or concrete, or a filter paper. For this example, we consider a liquid sample.

o Gravimetric Dispensing: Participants receive a precise amount of the radioactive solution.
The mass of the solution is accurately determined using a calibrated balance.

o Geometry: For gamma-ray spectrometry, the sample is transferred to a calibrated counting
geometry (e.g., a vial or a Marinelli beaker) to ensure reproducible measurement conditions.

Gamma-Ray Spectrometry
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Gamma-ray spectrometry is the most common technique for measuring *>#Eu, as it emits
several characteristic gamma rays.[9]

o Detector: A high-purity germanium (HPGe) detector is typically used due to its excellent
energy resolution, which is necessary to distinguish the various gamma peaks of *>**Eu from
potential interferences.

o Energy and Efficiency Calibration: The detector is calibrated for energy and detection
efficiency using a certified multi-gamma standard source with a geometry identical to the one
used for the comparison sample. The calibration should cover the energy range of the
prominent 1>*Eu gamma-ray emissions.

o Data Acquisition: The sample is placed in a reproducible position relative to the detector, and
the gamma-ray spectrum is acquired for a sufficient time to achieve good counting statistics.

e Spectrum Analysis:

o The acquired spectrum is analyzed to identify and quantify the characteristic gamma-ray
peaks of >4Eu.

o The net peak areas are determined by subtracting the background continuum.
o The activity concentration (A) is calculated using the following formula:
A=(N/(e*Py*t*m))

where:

N is the net peak area (counts)

€ is the detection efficiency at the specific gamma-ray energy

Py is the gamma-ray emission probability

t is the counting time (seconds)

m is the mass of the sample (g)
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o Uncertainty Budget: A detailed uncertainty budget is established, including contributions from
counting statistics, detector efficiency calibration, sample weighing, nuclear decay data (half-
life and gamma-ray emission probabilities), and peak area determination.

Mandatory Visualization

The following diagrams illustrate the typical workflow and data analysis process of an
interlaboratory comparison for radionuclide measurements.
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. Reported Activity (x_i) Assigned Value (X_ref)
Participant Results Standard Uncertainty (u_i) Reference Value Standard Uncertainty (u_ref)
\-- - _—

Calculate Deviation
D_i=x_i-X_ref
Calculate Performance Score
En_i=D_i/u(D_i)

Performande Classification

Calculate Combined Uncertainty
u(D_i) = sgrt(u_i"2 + u_refr2)

if |En_i| <= 1 -> Satisfactory if 1 <|En_i| < 1.5 -> Questionable if |En_i| >= 1.5 -> Unsatisfactory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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